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Compound of Interest

2-Amino-3,5-dibromo-6-
Compound Name:
methylpyridine

Cat. No.: B512017

Comprehensive Safety and Handling Guide: 2-
Amino-3,5-dibromo-6-methylpyridine

This guide provides essential safety, handling, and disposal information for 2-Amino-3,5-
dibromo-6-methylpyridine (CAS No. 91872-10-5). The following procedures are designed to
ensure the safety of researchers, scientists, and drug development professionals by providing
clear, actionable, and immediate guidance.

Hazard Identification and Classification

2-Amino-3,5-dibromo-6-methylpyridine is classified as a hazardous substance. It is crucial to
understand its primary hazards to implement appropriate safety measures. The key health
hazards are summarized in the table below.
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Hazard Class GHS Pictogram Signal Word Hazard Statement
) o ) H315: Causes skin

Skin Irritation | Warning L

irritation.[1][2]

o ] H319: Causes serious

Eye Irritation | Warning S

eye irritation.[1][2]
Specific Target Organ H335: May cause
Toxicity (Single | Warning respiratory irritation.[1]
Exposure) [2]

Target Organs: Respiratory system.[2]

Exposure Controls and Personal Protective
Equipment (PPE)

Engineering controls and appropriate personal protective equipment are mandatory to prevent
exposure. All handling of this powdered substance should occur in a designated area, such as
a certified chemical fume hood or a ventilated balance enclosure, to minimize inhalation risk.[1]

Personal Protective Equipment Recommendations:

The following table summarizes the required PPE for handling 2-Amino-3,5-dibromo-6-
methylpyridine.
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Protection Type

Recommended Equipment

Rationale and
Specifications

Eye/Face Protection

Chemical safety goggles or a
face shield.[3][4]

Protects against splashes and
airborne particles that can
cause serious eye irritation.[5]
Equipment should conform to
EN 166 (EU) or NIOSH (US)
standards.[3]

Skin Protection

Gloves: Chemically resistant
gloves (e.g., Butyl rubber,
Viton®). Nitrile gloves may
offer splash protection but
should be replaced
immediately upon contact.[5]
[6] Lab Coat: A fully-buttoned,
chemical-resistant lab coat.[5]
Clothing: Wear long pants and

closed-toe shoes.[4][5]

Prevents skin contact, which
causes irritation.[1]
Contaminated clothing should
be laundered before reuse.[4]
Always inspect gloves prior to
use and wash hands

thoroughly after removal.[3][4]

Respiratory Protection

For routine handling in a fume
hood: A dust mask (e.g., N95
type) may be sufficient.[2] For
potential exposure above limits
or spill cleanup: A full-face
respirator with appropriate
cartridges (e.g., combination
organic vapor/particulate filter)

is necessary.[3]

Minimizes the inhalation of
dust, which can cause
respiratory tract irritation.[1] If a
respirator is required, a formal
respiratory protection program,
including fit testing and a
cartridge change-out schedule,

must be in place.[7]

Occupational Exposure Limits (Reference Data):

No specific occupational exposure limits have been established for 2-Amino-3,5-dibromo-6-

methylpyridine. The following data for the parent compound, pyridine, are provided for

reference. These values may not be directly applicable and a conservative approach is

recommended.
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Organization Exposure Limit (8-hour TWA)
OSHA (PEL) 5 ppm (15 mg/m3)[8][9][10]
NIOSH (REL) 5 ppm (15 mg/m3)[8][9]

ACGIH (TLV) 1 ppm (3.1 mg/m3)[6][8]

Operational Plan: Safe Handling and Storage

Adherence to a strict operational protocol is essential for safely managing 2-Amino-3,5-

dibromo-6-methylpyridine in the laboratory.
Preparation and Handling Workflow:

The following diagram outlines the key steps for the safe handling of this chemical.
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Waste Generated
(Solid Residue, Contaminated PPE)

:

Collect in a Designated,
Leak-Proof, Labeled Container

Label as 'Halogenated Organic Waste'
with Chemical Name, Hazards, and Date

Store in Satellite Accumulation Area
with Secondary Containment

Arrange for Pickup by Institutional
Environmental Health & Safety (EHS)

Proper Disposal by
Licensed Facility

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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